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Compound of Interest

Compound Name: BDP R6G amine

Cat. No.: B605999

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on BDP R6G amine, a
versatile fluorescent probe. This document outlines its chemical and physical properties,
detailed experimental protocols for its application in bioconjugation, and visual representations
of key processes to support your research and development endeavors.

Core Properties of BDP R6G Amine

BDP R6G amine is a borondipyrromethene-based fluorophore designed to match the spectral
characteristics of Rhodamine 6G (R6G).[1] It possesses a terminal aliphatic primary amine
group, making it a valuable tool for conjugation to molecules containing electrophilic functional
groups.[1][2] This dye is noted for its high fluorescence quantum yield and photostability. The
CAS numbers for BDP R6G amine are 2183473-06-3 and 2183473-05-2.[1][3]

Quantitative Data Summary

The key physicochemical and spectral properties of BDP R6G amine are summarized in the
table below for easy reference and comparison.
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Property Value Reference
CAS Number 2183473-06-3, 2183473-05-2

Molecular Formula C24H30BCIF2N4O

Molecular Weight 474.78 g/mol

Appearance Orange to brown solid

] >95% (by *H NMR and HPLC-
Purity

MS)
N Good in DMF, DMSO, and
Solubility
alcohols
Excitation Maximum (Aex) 530 nm
Emission Maximum (Aem) 548 nm
Fluorescence Quantum Yield 0.96

-~ Store at -20°C, desiccated and
Storage Conditions )
protected from light.

Bioconjugation with BDP R6G Amine

The primary amine group of BDP R6G amine allows for its covalent attachment to various
molecules and surfaces that have been functionalized with electrophilic groups, such as N-
hydroxysuccinimide (NHS) esters. This section provides a detailed, generalized protocol for the
conjugation of BDP R6G amine to a protein that has been pre-activated with an NHS ester.

Experimental Protocol: Protein Labeling

This protocol is a general guideline and may require optimization for specific proteins and
applications.

Materials:

e BDP R6G amine
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o Protein of interest containing an accessible primary amine for activation (e.g., lysine
residues)

o Homobifunctional NHS ester crosslinker (e.g., Disuccinimidyl suberate - DSS)
e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

o Reaction Buffer: 0.1 M sodium phosphate buffer, pH 7.2-7.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.0

 Purification column (e.g., size-exclusion chromatography)

» Storage Buffer: Phosphate-buffered saline (PBS), pH 7.4

Procedure:

o Protein Preparation:

o Dissolve the protein of interest in the Reaction Buffer to a final concentration of 2-10
mg/mL.

o Ensure the buffer does not contain any primary amines (e.g., Tris or glycine) as they will
compete with the intended reaction.

¢ Protein Activation with NHS Ester:

o Prepare a fresh stock solution of the NHS ester crosslinker (e.g., DSS) in anhydrous DMF
or DMSO at a concentration of 10-20 mM.

o Add the NHS ester stock solution to the protein solution. A molar excess of the NHS ester
is typically required. A starting point is a 20-fold molar excess of NHS ester to the protein.

o Incubate the reaction for 30-60 minutes at room temperature with gentle stirring.

e Removal of Excess Crosslinker:
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o Immediately after incubation, remove the unreacted NHS ester crosslinker. This can be
achieved by dialysis against the Reaction Buffer or by using a desalting column.

Preparation of BDP R6G Amine Solution:

o Prepare a 10 mM stock solution of BDP R6G amine in anhydrous DMF or DMSO. Vortex
briefly to ensure it is fully dissolved.

Conjugation of BDP R6G Amine to Activated Protein:

o Add the BDP R6G amine stock solution to the activated protein solution. A5 to 20-fold
molar excess of the dye to the protein is a good starting point for optimization.

o Incubate the reaction for 1-2 hours at room temperature, protected from light, with gentle
stirring.

Quenching the Reaction:
o Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

o Incubate for an additional 15-30 minutes at room temperature to quench any unreacted
NHS esters.

Purification of the Labeled Protein:

o Separate the BDP R6G-labeled protein from unreacted dye and byproducts using a size-
exclusion chromatography column equilibrated with the desired Storage Buffer (e.g., PBS).

o The first colored fractions to elute will typically contain the labeled protein.
Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm (for the protein) and 530 nm (for the BDP R6G dye).

o Store the labeled protein under appropriate conditions, typically at 4°C or -20°C, protected
from light.
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Visualizing the Processes

To further clarify the experimental workflow and the underlying chemical reaction, the following
diagrams are provided.

Preparation Reaction
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Conjugate Dye

Quench Reaction
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Characterize

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling with BDP R6G amine.
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Caption: Reaction of BDP R6G amine with an NHS ester-activated protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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